![molecular formula C9H3BrF3NO3 B1377267 5-Bromo-3-(trifluoromethyl)isatoic anhydride CAS No. 1422682-01-6](/img/structure/B1377267.png)
5-Bromo-3-(trifluoromethyl)isatoic anhydride
Overview
Description
5-Bromo-3-(trifluoromethyl)isatoic anhydride is a chemical compound with the molecular formula C9H3BrF3NO3 and a molecular weight of 310.02 . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H3BrF3NO3/c10-5-1-3-6 (2-4 (5)9 (11,12)13)14-8 (16)17-7 (3)15/h1-2H, (H,14,16) .Physical And Chemical Properties Analysis
This compound is a solid substance at ambient temperature . More specific physical and chemical properties are not detailed in the available resources.Scientific Research Applications
Palladium-Catalyzed Decarboxylative Coupling
5-Bromo-3-(trifluoromethyl)isatoic anhydride has been used in the palladium-catalyzed decarboxylative coupling with arylboronic acids. This process achieved the synthesis of aryl o-aminobenzoates with moderate to good yields, demonstrating compatibility with various groups like fluoro, chloro, bromo, nitro, and trifluoromethyl (Lu et al., 2011).
Synthesis of Cycloalkanols
Isatoic anhydrides, including this compound, react with bis(bromomagnesio)alkanes to synthesize cycloalkanols. This provides a novel method for creating five and six-membered 1-(o-aminophenyl) cycloalkanols and related compounds (Canonne, Boulanger, & Chantegrel, 1987).
Synthesis of Antihypertensive Compounds
Isatoic anhydride, through hydrolysis with hydrazine derivatives and subsequent chemical reactions, has been used in the synthesis of compounds with potential antihypertensive activity (Liu & Hu, 1987).
Anticancer and Antimicrobial Applications
This compound derivatives have been evaluated for in vitro cytotoxic and antibacterial activities. Specific compounds showed potential anticancer activity and antibacterial activity against S. aureus (Bikshapathi et al., 2017).
Safety and Hazards
The compound is associated with several hazard statements including H302+H312+H332;H319;H335, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled, and it may cause eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
6-bromo-8-(trifluoromethyl)-1H-3,1-benzoxazine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3BrF3NO3/c10-3-1-4-6(5(2-3)9(11,12)13)14-8(16)17-7(4)15/h1-2H,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSQVDTBILIBNOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1C(=O)OC(=O)N2)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3BrF3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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